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Compound of Interest

Compound Name: Alexa Fluor 555

Cat. No.: B1242918 Get Quote

Alexa Fluor 555: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical structure, properties, and common

applications of Alexa Fluor 555, a widely used fluorescent dye in biological research.

Core Chemical and Spectroscopic Properties
Alexa Fluor 555 is a bright, orange-fluorescent dye belonging to the cyanine dye family.[1] Its

chemical structure is characterized by a sulfonated cyanine core, which imparts high water

solubility and pH insensitivity.[1][2][3] This sulfonation makes the dye negatively charged and

hydrophilic, which helps to prevent aggregation and non-specific binding during labeling and

imaging experiments.[2][3] The spectra of Alexa Fluor 555 are nearly identical to those of Cy3,

allowing for its use with optical filters designed for Cy3.[4] However, Alexa Fluor 555
conjugates are generally more fluorescent and photostable than their Cy3 counterparts.[4][5][6]

Quantitative Data Summary
The key photophysical and chemical properties of Alexa Fluor 555 are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Excitation Maximum 555 nm [7][8]

Emission Maximum 565 nm [7][8]

Molar Extinction Coefficient 150,000 - 155,000 cm⁻¹M⁻¹ [3][7][9][10]

Fluorescence Quantum Yield ~0.10 [3]

Molecular Weight
~1250 g/mol (for C2

Maleimide)
[3][11]

Optimal pH Range 4 - 10 [2][5][12]

Fluorescence Lifetime ~0.23 ns (free dye) [13]

Conjugation Chemistries and Reactive Forms
Alexa Fluor 555 is available in several reactive forms, each designed to specifically couple

with a different functional group on a target molecule, such as a protein, antibody, or nucleic

acid. The choice of reactive form is critical for successful bioconjugation.
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Alexa Fluor 555 Core

Reactive Forms Target Functional Groups

Alexa Fluor 555

Succinimidyl Ester
(NHS Ester)

Maleimide

Hydrazide

Azide

Primary Amines
(-NH2)

Forms stable
amide bond

Thiols / Sulfhydryls
(-SH)

Forms stable
thioether bond

Aldehydes/Ketones
(C=O)

Forms hydrazone bond

Alkynes
(C≡CH)

Click Chemistry
(forms triazole ring)
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Immunofluorescence Staining Protocol

Molecular Interactions

1. Cell/Tissue Fixation
(e.g., with PFA)

2. Permeabilization
(e.g., with Triton X-100)

3. Blocking
(e.g., with BSA or serum)

4. Primary Antibody Incubation
(Binds to target protein)

5. Secondary Antibody Incubation
(AF555-conjugated)Target Protein

binds

6. Washing Steps
(Remove unbound antibodies)Primary Antibody

binds

Alexa Fluor 555

conjugated to

7. Mounting & Imaging
(Fluorescence Microscopy)Secondary Antibody

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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